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Compound of Interest

Compound Name: Calcium chloride, hexahydrate

Cat. No.: B3029755

Essential Safety and Handling Guide for Calcium
Chloride Hexahydrate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with calcium chloride hexahydrate.
Adherence to these protocols is vital for ensuring a safe laboratory environment.

Calcium chloride hexahydrate is a salt that is highly soluble in water and hygroscopic, meaning
it readily absorbs moisture from the air.[1] While widely used, it poses significant hazards if
handled improperly, including causing serious eye irritation and potential burns to moist skin.[1]

[2131[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. Always
use the following equipment when handling calcium chloride hexahydrate.

Table 1: Recommended Personal Protective Equipment
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Protection Type Equipment Specification Rationale & Citation

Required to prevent serious

) eye irritation.[1][2] Conforms to
Chemical safety goggles or _
Eye & Face OSHA regulation 29 CFR

eyeglasses with side shields.
1910.133 or European

Standard EN166.[1][2]

Protects against skin irritation

and potential burns on moist

Hand Impervious gloves, such as skin.[5][2][3] For short-term
an
nitrile rubber. contact, 0.12mm thickness is
suitable; for long-term contact,
use 0.38mm thickness.[6]
Minimizes contact with skin
Laboratory coat, overalls, or )
Body and protects personal clothing

PVC apron. o
from contamination.[2][7]

A NIOSH/MSHA approved

) ] respirator should be used if
, Generally not required with _ _
Respiratory o dust is generated or in case of
adequate ventilation.
large-scale use or

emergencies.[2][6][8]

Procedural Guidance: Donning and Doffing PPE

Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly.

Body Protection: Put on the laboratory coat or apron.

Hand Protection: Put on gloves, ensuring they fit properly and have no visible defects.

Eye Protection: Put on safety goggles.

Doffing (Taking Off) PPE:
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» Gloves: Remove gloves first, peeling them off away from your body to avoid contaminating
your hands.

» Hand Hygiene: Wash hands thoroughly.
» Body Protection: Remove the laboratory coat or apron, turning it inside out as you remove it.
o Eye Protection: Remove safety goggles.
e Final Hand Hygiene: Wash hands again.

Operational and Disposal Plans

Proper operational and disposal procedures are critical for minimizing risk and environmental
impact.

Handling and Storage Protocol

Handling:

Ensure an eyewash station and safety shower are readily accessible.[1][2]

Work in a well-ventilated area or under a chemical fume hood to minimize dust exposure.[2]

[6]7]

Avoid generating dust during handling.[1][2][4][8]

Use cool water when dissolving calcium chloride, as the process generates significant heat.

[2]

Wash hands thoroughly after handling the substance.[2][9]

Storage:

o Store in a cool, dry, well-ventilated area.[2][4]

o Keep containers tightly closed to prevent the absorption of moisture, as the material is
hygroscopic.[5][2][4]
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» Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is required in the event of a spill or personal exposure.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do.[3][6][8] Seek

medical attention if irritation persists.[1][8]

Remove contaminated clothing.[7] Wash the
affected area immediately with plenty of water
Skin Contact for at least 15 minutes.[1][2] Seek medical

attention if irritation or other symptoms occur.[2]

[7]

Move the individual to fresh air immediately.[1]

[2][8] If the person is not breathing, provide

Inhalation
artificial respiration.[2] Seek medical attention if
symptoms occur.[1][8]
Do NOT induce vomiting.[5][2] If the person is
conscious and alert, give 2-4 cupfuls of water or
Ingestion milk.[2] Never give anything by mouth to an

unconscious person.[5][2] Seek immediate

medical attention.[1][5]

Spill Cleanup Protocol:

o Evacuate non-essential personnel from the area.

o Ensure adequate ventilation.
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Put on all required PPE (safety goggles, gloves, lab coat, and a respirator if dust is present).

Carefully sweep or vacuum the spilled solid material.[1][2] Avoid actions that generate dust.

[11[2]
Place the collected material into a suitable, labeled container for disposal.[1][2][8]
Clean the spill area thoroughly.

Dispose of the waste according to institutional and local regulations.[1]

Disposal Plan

All waste material should be collected in a clearly labeled, sealed container.

Calcium chloride hexahydrate waste is considered chemical waste and must be disposed of
according to local, regional, and national hazardous waste regulations.[1]

Do not pour calcium chloride waste down the drain or release it into the environment, as it
can be harmful to aquatic life.[7][10]

Consult your institution's environmental health and safety department for specific disposal
procedures.

Workflow Visualization

To ensure rapid and correct response, the following workflow outlines the decision-making

process for handling a chemical spill.
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/Emergency Response: Calcium Chloride Hexahydrate Spill\

Spill Identified

Assess Spill Size
Is it a major spill?

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Evacuate Area &
Alert Emergency Services

Contain & Clean Up Spill
(Avoid generating dust)

Package Waste in
Labeled Container

Decontaminate Area
& Equipment

Dispose of Waste via
EH&S Guidelines

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a calcium chloride hexahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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